Cas no 1261570-33-5 (2-Bromo-2'-(difluoromethyl)-6'-(trifluoromethoxy)propiophenone)

• Product Name: 2-Bromo-2'-(difluoromethyl)-6'-(trifluoromethoxy)propiophenone
• CAS No: 1261570-33-5
• MF: C₁₁H₈BrF₅O₂
• MW: 347.076040267944
• CID: 4986109
• Update Time: 2025-06-09

2-Bromo-2'-(difluoromethyl)-6'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-(difluoromethyl)-6'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C11H8BrF5O2/c1-5(12)9(18)8-6(10(13)14)3-2-4-7(8)19-11(15,16)17/h2-5,10H,1H3
• InChI Key： PSRXBXDNHDPBMU-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1C(F)F)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-2'-(difluoromethyl)-6'-(trifluoromethoxy)propiophenone

Professional Introduction to Compound with CAS No. 1261570-33-5 and Product Name: 2-Bromo-2'-(difluoromethyl)-6'-(trifluoromethoxy)propiophenone

The compound with the CAS number 1261570-33-5 and the product name 2-Bromo-2'-(difluoromethyl)-6'-(trifluoromethoxy)propiophenone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure incorporates several key functional groups, including a bromine atom, a difluoromethyl group, and a trifluoromethoxy group, which collectively contribute to its distinct chemical properties and reactivity.

In recent years, there has been a growing interest in the synthesis and application of halogenated aromatic compounds in medicinal chemistry. These compounds often exhibit enhanced metabolic stability and improved bioavailability, making them attractive candidates for drug development. The presence of both bromine and fluorine substituents in 2-Bromo-2'-(difluoromethyl)-6'-(trifluoromethoxy)propiophenone suggests that it may possess favorable pharmacokinetic profiles. This is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy.

The difluoromethyl group is particularly noteworthy, as it has been extensively studied for its ability to enhance binding affinity and metabolic stability. In various drug molecules, this moiety has demonstrated the ability to improve pharmacological activity by increasing lipophilicity and reducing susceptibility to enzymatic degradation. Similarly, the trifluoromethoxy group contributes to the compound's overall electronic properties, influencing its interaction with biological targets. These features make 2-Bromo-2'-(difluoromethyl)-6'-(trifluoromethoxy)propiophenone a promising scaffold for further derivatization and optimization.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of antiviral and anticancer agents. The structural motif found in 2-Bromo-2'-(difluoromethyl)-6'-(trifluoromethoxy)propiophenone aligns well with these trends, as it combines elements known to enhance drug-like properties. For instance, research has shown that halogenated aromatics can exhibit improved binding to protein targets due to their ability to form strong hydrogen bonds and π-stacking interactions. This property is particularly valuable in designing small-molecule inhibitors for therapeutic use.

The synthesis of 2-Bromo-2'-(difluoromethyl)-6'-(trifluoromethoxy)propiophenone involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the bromine atom typically involves halogenation reactions, while the incorporation of the difluoromethyl and trifluoromethoxy groups often necessitates advanced synthetic techniques such as metal-catalyzed cross-coupling reactions or radical transformations. These synthetic strategies are critical for achieving the desired regioselectivity and functional group compatibility.

In terms of biological activity, preliminary studies on derivatives of this compound class have shown promising results in various disease models. For example, certain halogenated aromatics have demonstrated inhibitory effects on enzymes involved in cancer cell proliferation and viral replication. While further research is needed to fully elucidate the pharmacological profile of 2-Bromo-2'-(difluoromethyl)-6'-(trifluoromethoxy)propiophenone, these early findings suggest that it could serve as a valuable intermediate in the synthesis of novel therapeutics.

The compound's structural complexity also presents opportunities for structural diversity exploration. By modifying specific functional groups or introducing additional substituents, chemists can generate a library of analogs with tailored properties. This approach is particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for drug development. The versatility of 2-Bromo-2'-(difluoromethyl)-6'-(trifluoromethoxy)propiophenone makes it an attractive candidate for such explorations.

From a computational chemistry perspective, understanding the electronic structure and reactivity of this compound is essential for rational drug design. Advanced computational methods, such as density functional theory (DFT), can provide insights into how different substituents influence molecular interactions with biological targets. These insights can guide synthetic efforts by predicting which modifications are likely to enhance binding affinity or selectivity.

The role of fluorine atoms in modulating drug properties cannot be overstated. Their ability to influence lipophilicity, metabolic stability, and electronic distribution makes them indispensable in modern medicinal chemistry. The presence of both difluoromethyl and trifluoromethoxy groups in 2-Bromo-2'-(difluoromethyl)-6'-(trifluoromethoxy)propiophenone underscores its potential as a versatile building block for innovative drug candidates.

In conclusion, 2-Bromo-2'-(difluoromethyl)-6'-(trifluoromethoxy)propiophenone represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its combination of bromine, difluoromethyl, and trifluoromethoxy groups makes it a promising scaffold for further exploration. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in the discovery and development of novel medicines.